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Compound of Interest

Compound Name: Calcium cyclamate

Cat. No.: B093133

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for the handling of Calcium cyclamate, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling Calcium cyclamate, a combination of engineering controls and personal
protective equipment is essential to minimize exposure. Local exhaust ventilation is preferred to
control emissions at the source.[1]

Summary of Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Standards/Notes

Respiratory

P2 particulate respirator or
N95 (US) / P1 (EN 143) dust
mask.[1][2]

Use when handling the
product, especially where dust

generation is likely.[1][3]

Safety glasses with side

Should comply with
AS1336/1337, OSHA 29 CFR

Eye shields or chemical safety
1910.133, or European
goggles.[1][2][4]
Standard EN166.[1][4]
Wear appropriate protective
Hand Neoprene gloves.[1] gloves to prevent skin
exposure.[4]
Long-sleeved protective Wear appropriate protective
Body coveralls and safety footwear. clothing to prevent skin

[1]

exposure.[4]

Health Hazard Information

Exposure Route

Potential Effects

Inhalation

Dust may cause respiratory tract irritation.[1]

Skin Contact

May cause physical or mechanical irritation.[1]

Eye Contact

May cause physical or mechanical irritation.[1]

Ingestion

No adverse health effects are expected with

small amounts. Swallowing large amounts may

cause nausea and vomiting.[1]

Chronic Effects: The International Agency for Research on Cancer (IARC) classifies

cyclamates in Group 3, meaning they are not classifiable as to their carcinogenicity to humans.

[1]

Quantitative Exposure Data
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No specific exposure standard has been established for Calcium cyclamate by the Australian
Safety and Compensation Council (ASCC). However, the general exposure standard for dust
not otherwise specified is 10mg/m3 for inspirable dust and 3mg/m3 for respirable dust.[1] The
American Conference of Governmental Industrial Hygienists (ACGIH) has a Threshold Limit
Value (TLV) of 10 mg/ms3 for general dust, and the USA NIOSH Recommended Exposure Limit
is 5 mg/m3.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance.

Step-by-Step Handling and Storage Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4] Put on all required PPE as specified in the table above.

e Handling:

[¢]

Handle in a well-ventilated area, preferably with local exhaust ventilation.[1][5]

[e]

Minimize dust generation and accumulation.[1]

o

Avoid breathing dust and contact with eyes, skin, and clothing.[1]

[¢]

Use spark-proof tools and take precautionary measures against static discharge as it is a
combustible dust.[1][5]

[¢]

Do not eat, drink, or smoke in the handling area.[6][7]

e Storage:
o Store in a cool, dry, and well-ventilated place, away from direct sunlight.[1][8]
o Keep containers tightly closed in their original container.[1]

o Store away from heat, sources of ignition, and incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[1][4]
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» Post-Handling: Wash hands and face thoroughly after handling.[2][6]

Disposal Plan

o Waste Identification: Determine if the discarded Calcium cyclamate is classified as
hazardous waste according to local, regional, and national regulations.[4]

e Collection:

o For spills, sweep or vacuum the material and place it into suitable, properly labeled
containers for disposal.[1]

o Avoid generating dust clouds during cleanup.[1]
e Disposal:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5]

o Consult with environmental regulatory agencies for guidance on acceptable disposal
practices, such as sanitary landfill.[9]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[5]
o Do not discharge into sewer systems.[5]

Visual Workflow for Safe Handling of Calcium
Cyclamate
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Caption: Workflow for the safe handling and disposal of Calcium cyclamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Calcium
Cyclamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093133#personal-protective-equipment-for-handling-
calcium-cyclamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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